Cas no 2680712-01-8 (benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate)

• Product Name: benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate
• CAS No: 2680712-01-8
• MF: C₂₃H₂₀FNO₃S
• MW: 409.473208427429
• CID: 5622102
• PubChem ID: 165924863
• Update Time: 2025-05-20

benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680712-01-8
• EN300-28303597
• benzyl N-[3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate
• benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate

• Inchi： 1S/C23H20FNO3S/c24-17-10-6-9-16(13-17)21(26)20-18-11-4-5-12-19(18)29-22(20)25-23(27)28-14-15-7-2-1-3-8-15/h1-3,6-10,13H,4-5,11-12,14H2,(H,25,27)
• InChI Key： VXJGSATWMQTLSH-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC=C(C=2)F)=O)C2=C1CCCC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 409.11479284g/mol
• Monoisotopic Mass: 409.11479284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 83.6Ų

Additional information on benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate

Benzyl N-3-(3-Fluorobenzoyl)-4,5,6,7-Tetrahydro-1-Benzothiophen-2-Ylcarbamate

Benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate is a complex organic compound with the CAS number 2680712-01-8. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom. The structure of this compound is characterized by a benzothiophene ring system substituted with a fluoro group and a carbamate functional group. The presence of the fluoro substituent introduces electronic effects that can influence the reactivity and properties of the molecule.

The synthesis of benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate typically involves multi-step organic reactions. The starting material is often a benzothiophene derivative, which undergoes substitution or coupling reactions to introduce the fluoro and carbamate groups. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and selectivity of these syntheses. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the precise installation of substituents on the benzothiophene ring.

One of the key areas of research involving this compound is its application in medicinal chemistry. Benzothiophenes are known for their potential as bioactive molecules due to their structural similarity to certain natural products and their ability to interact with biological targets such as enzymes and receptors. Studies have shown that benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate exhibits promising activity in vitro against various enzymes implicated in diseases such as cancer and inflammation. The fluoro group plays a critical role in modulating the pharmacokinetic properties of the compound, enhancing its bioavailability and stability.

Another significant aspect of this compound's research is its role in materials science. The unique electronic properties of benzothiophenes make them attractive candidates for applications in organic electronics. Recent studies have explored the use of benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate in organic light-emitting diodes (OLEDs) and photovoltaic devices. The introduction of the carbamate group has been shown to improve the charge transport properties of the material, making it a potential candidate for high-efficiency devices.

In terms of environmental impact and sustainability, researchers have also investigated the degradation pathways of benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylcarbamate under various conditions. Understanding its biodegradation and toxicity profiles is crucial for assessing its safety in industrial and medical applications. Recent findings suggest that the compound undergoes rapid hydrolysis under alkaline conditions, which could mitigate its environmental footprint if properly managed.

From a structural perspective, benzyl N-3-(3-fluorobenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yli carbamate exhibits a high degree of conformational flexibility due to the tetrahydrobenzothiophene ring system. This flexibility allows for diverse interactions with biological targets and other molecules in solution. Computational studies using molecular dynamics simulations have provided insights into the dynamic behavior of this compound at atomic resolution.

The integration of experimental and computational approaches has been instrumental in advancing our understanding of this compound's properties. For example, density functional theory (DFT) calculations have been used to predict its electronic structure and reactivity under different conditions. These computational models complement experimental data obtained from spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry.

In summary,benzyl N - 3 - ( 3 - fluorobenzoyl ) - 4 , 5 , 6 , 7 - tetrahydro - 1 - benzothiophen - 2 - yli carbamate is a versatile compound with applications spanning medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates and advanced materials. As research continues to uncover its potential uses and optimize its synthesis pathways,this compound is poised to play an increasingly important role in both academic and industrial settings.